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Compound of Interest

Compound Name: Carpalasionin

Cat. No.: B1150719 Get Quote

Despite a comprehensive search of available scientific literature and chemical databases, no

toxicological data or experimental protocols for the natural compound Carpalasionin have

been identified. This profound lack of information prevents the creation of a detailed technical

guide on its initial toxicity screening. Carpalasionin, a natural product isolated from Rabdosia

lasiocarpa, remains uncharacterized in the context of its safety profile, biological activity, and

mechanism of action.

Carpalasionin is cataloged by chemical suppliers with the CAS number 83150-97-4 and is

also known by the alternative chemical name (12R)-21-Acetyloxy-13-deoxy-5β-hydroxyenmein.

While its existence as a chemical entity is confirmed, there is no publicly available research on

its effects in biological systems.

The genus Rabdosia (also known as Isodon), from which Carpalasionin is derived, is a source

of various bioactive compounds, some of which have been studied for their pharmacological

properties, including toxicity. However, these studies focus on other constituents of the plants

and do not provide any specific information that can be extrapolated to Carpalasionin.

Without any foundational data from cytotoxicity assays, genotoxicity studies, or acute toxicity

assessments, it is impossible to fulfill the requirements of a technical guide, which would

necessitate:

Quantitative Data Presentation: No data is available to summarize in tabular format.

Experimental Protocols: No published studies mean no methodologies to detail.
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Signaling Pathway and Workflow Diagrams: The mechanism of action of Carpalasionin is

unknown, precluding the creation of any relevant diagrams.

In conclusion, the initial toxicity screening of Carpalasionin appears to be a field of research

that is yet to be explored. For researchers, scientists, and drug development professionals

interested in this compound, the immediate next steps would involve conducting foundational in

vitro and in vivo toxicological studies to generate the primary data required for any safety

assessment. Until such research is undertaken and published, a comprehensive technical

guide on the toxicity of Carpalasionin cannot be developed.

To cite this document: BenchChem. [Initial Toxicity Screening of Carpalasionin: A Data-
Deficient Compound]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1150719#initial-toxicity-screening-of-carpalasionin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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